1-[(3-Ethyl-4-methoxyphenyl)sulfonyl]-4-methylpiperazine
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Overview
Description
1-[(3-Ethyl-4-methoxyphenyl)sulfonyl]-4-methylpiperazine, also known as EMS, is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. EMS is a piperazine derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.
Mechanism of Action
The mechanism of action of 1-[(3-Ethyl-4-methoxyphenyl)sulfonyl]-4-methylpiperazine is not fully understood, but it is thought to act as an allosteric modulator of ion channels and receptors. This compound has been shown to enhance the activity of the GABA receptor and to inhibit the activity of the 5-HT1A receptor. This compound has also been shown to inhibit the activity of voltage-gated calcium channels, which play a role in neurotransmitter release.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects, including its ability to modulate ion channels and receptors in the nervous system. This compound has been shown to enhance the inhibitory effects of GABA on neuronal activity, which can lead to anxiolytic and anticonvulsant effects. This compound has also been shown to have antidepressant effects, which may be related to its modulation of the 5-HT1A receptor. Other physiological effects of this compound include its ability to inhibit platelet aggregation and to induce vasodilation.
Advantages and Limitations for Lab Experiments
1-[(3-Ethyl-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has several advantages for lab experiments, including its high affinity for ion channels and receptors, its ability to act as a fluorescent probe, and its well-characterized mechanism of action. However, this compound also has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.
Future Directions
For research on 1-[(3-Ethyl-4-methoxyphenyl)sulfonyl]-4-methylpiperazine include its potential use as a therapeutic agent for various neurological and psychiatric disorders, including anxiety, depression, and epilepsy. This compound may also have potential applications in the development of new drugs that target ion channels and receptors in the nervous system. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various ion channels and receptors.
Synthesis Methods
1-[(3-Ethyl-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has been synthesized using various methods, including the reaction of 1-methylpiperazine with 3-ethyl-4-methoxybenzenesulfonyl chloride in the presence of a base, and the reaction of 1-(3-ethyl-4-methoxyphenyl)sulfonyl-4-methylpiperazine with methyl iodide. These methods have been optimized to produce high yields of this compound with good purity.
Scientific Research Applications
1-[(3-Ethyl-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has been used in various scientific research applications, including as a tool to study the function of ion channels and receptors in the nervous system. This compound has been shown to have a high affinity for the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. This compound has also been used in studies of the GABA receptor, which is the major inhibitory neurotransmitter in the brain. Other research applications of this compound include its use as a fluorescent probe for the detection of calcium ions in cells.
properties
IUPAC Name |
1-(3-ethyl-4-methoxyphenyl)sulfonyl-4-methylpiperazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3S/c1-4-12-11-13(5-6-14(12)19-3)20(17,18)16-9-7-15(2)8-10-16/h5-6,11H,4,7-10H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGCSQPDBIHXKPR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.40 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.